molecular formula C13H20N2 B1646851 6-[(Dimethylamino)methyl]-5,6,7,8-tetrahydronaphthalen-2-amine

6-[(Dimethylamino)methyl]-5,6,7,8-tetrahydronaphthalen-2-amine

Cat. No.: B1646851
M. Wt: 204.31 g/mol
InChI Key: LQRIWUQSMUFWPO-UHFFFAOYSA-N
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Description

6-[(Dimethylamino)methyl]-5,6,7,8-tetrahydronaphthalen-2-amine is a useful research compound. Its molecular formula is C13H20N2 and its molecular weight is 204.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H20N2

Molecular Weight

204.31 g/mol

IUPAC Name

6-[(dimethylamino)methyl]-5,6,7,8-tetrahydronaphthalen-2-amine

InChI

InChI=1S/C13H20N2/c1-15(2)9-10-3-4-12-8-13(14)6-5-11(12)7-10/h5-6,8,10H,3-4,7,9,14H2,1-2H3

InChI Key

LQRIWUQSMUFWPO-UHFFFAOYSA-N

SMILES

CN(C)CC1CCC2=C(C1)C=CC(=C2)N

Canonical SMILES

CN(C)CC1CCC2=C(C1)C=CC(=C2)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

6-Acetylamino-2-(N,N-dimethylamino)methyltetralin hydrochloride (0.879 g; obtained in Reference Example 31) was added to 2 N hydrochloric acid. The reaction mixture was heated under reflux for 90 minutes, and then an aqueous solution of 1 N sodium hydroxide was added thereto to thereby make the resulting mixture have pH of 9. Then, this was extracted with ethyl acetate. The organic layer was washed with water and a saturated aqueous sodium chloride solution, then dried, and concentrated. The residue was purified by alumina column chromatography (eluent: ethyl acetate/hexane=1/1) to obtain the entitled compound (0.231 g).
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6-Acetylamino-2-(N,N-dimethylamino)methyltetralin hydrochloride
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Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

6-[(Dimethylamino)methyl]-5,6,7,8-tetrahydronaphthalen-2-amine was optically resolved, using CHIRALCEL OD-H (20 mm×250 mm) (hexane/isopropanol/diethylamine=75/25/0.1) to obtain 156 mg of (6R*)-6-[(dimethylamino)methyl]-5,6,7,8-tetrahydronaphthalen-2-amine, and 159 mg of (6S*)-6-[(dimethylamino)methyl]-5,6,7,8-tetrahydronaphthalen-2-amine.
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